(R)-4-(4-Fluorobenzyl)oxazolidine-2,5-dione
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Description
®-4-(4-Fluorobenzyl)oxazolidine-2,5-dione is a chiral compound that belongs to the class of oxazolidinediones. These compounds are known for their diverse applications in medicinal chemistry and organic synthesis. The presence of a fluorobenzyl group adds unique properties to the compound, making it a subject of interest in various research fields.
Properties
Molecular Formula |
C10H8FNO3 |
|---|---|
Molecular Weight |
209.17 g/mol |
IUPAC Name |
(4R)-4-[(4-fluorophenyl)methyl]-1,3-oxazolidine-2,5-dione |
InChI |
InChI=1S/C10H8FNO3/c11-7-3-1-6(2-4-7)5-8-9(13)15-10(14)12-8/h1-4,8H,5H2,(H,12,14)/t8-/m1/s1 |
InChI Key |
FUXSSMSAWSOUSN-MRVPVSSYSA-N |
Isomeric SMILES |
C1=CC(=CC=C1C[C@@H]2C(=O)OC(=O)N2)F |
Canonical SMILES |
C1=CC(=CC=C1CC2C(=O)OC(=O)N2)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of ®-4-(4-Fluorobenzyl)oxazolidine-2,5-dione typically involves the reaction of ®-4-hydroxy-2-oxazolidinone with 4-fluorobenzyl bromide under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like potassium carbonate or sodium hydride to facilitate the nucleophilic substitution.
Industrial Production Methods
Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, solvent, and reaction time, would be crucial to maximize yield and purity. Continuous flow reactors and other advanced techniques might be employed to enhance efficiency and scalability.
Chemical Reactions Analysis
Types of Reactions
®-4-(4-Fluorobenzyl)oxazolidine-2,5-dione can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxazolidinone derivatives.
Reduction: Reduction reactions can lead to the formation of hydroxylated products.
Substitution: Nucleophilic substitution reactions can introduce different functional groups at the benzyl position.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.
Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic conditions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield oxazolidinone derivatives, while reduction could produce hydroxylated compounds.
Scientific Research Applications
Chemistry
In chemistry, ®-4-(4-Fluorobenzyl)oxazolidine-2,5-dione is used as a building block for the synthesis of more complex molecules. Its chiral nature makes it valuable in asymmetric synthesis and catalysis.
Biology
The compound may be studied for its potential biological activity, including its interactions with enzymes and receptors. Its fluorinated benzyl group can enhance binding affinity and selectivity.
Medicine
In medicinal chemistry, ®-4-(4-Fluorobenzyl)oxazolidine-2,5-dione could be explored for its potential as a pharmaceutical intermediate or active ingredient. Its unique structure might offer therapeutic benefits in treating various diseases.
Industry
Industrially, the compound could be used in the production of specialty chemicals, agrochemicals, and materials science applications.
Mechanism of Action
The mechanism of action of ®-4-(4-Fluorobenzyl)oxazolidine-2,5-dione would depend on its specific application. In a biological context, it might interact with specific molecular targets such as enzymes or receptors, modulating their activity. The fluorobenzyl group could play a role in enhancing binding interactions and specificity.
Comparison with Similar Compounds
Similar Compounds
®-4-Benzyl-oxazolidine-2,5-dione: Lacks the fluorine atom, which might result in different chemical and biological properties.
(S)-4-(4-Fluorobenzyl)oxazolidine-2,5-dione: The enantiomer of the compound, which could have different stereochemical effects.
4-(4-Chlorobenzyl)oxazolidine-2,5-dione: Substitution of fluorine with chlorine, leading to different reactivity and applications.
Uniqueness
The presence of the fluorobenzyl group in ®-4-(4-Fluorobenzyl)oxazolidine-2,5-dione imparts unique properties such as increased lipophilicity, metabolic stability, and potential for enhanced biological activity. These characteristics make it distinct from other similar compounds and valuable for various research and industrial applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
